Cas no 3794-64-7 (silver heptafluorobutyrate)

• Product Name: silver heptafluorobutyrate
• CAS No: 3794-64-7
• MF: C₄AgF₇O₂
• MW: 320.898628234863
• CID: 84866
• PubChem ID: 24858592
• Update Time: 2025-10-28

silver heptafluorobutyrate Chemical and Physical Properties

Names and Identifiers

• silver heptafluorobutyrate
• Heptafluorobutyric acid silver salt
• Heptafluor-buttersaeure,Silber-Salz
• heptafluormaselnanstribrny
• heptafluoro-butanoicacisilversalt
• HEPTAFLUOROBUTYRIC ACID,SILVER
• heptafluoro-butyric acid,silver-salt
• n-C3F7CO2Ag
• SILVER HEPTAFLUOROBUTRYRATE
• silver perfluorobutyrate
• silverheptafluorobutanoate
• silverperfluorobutanoate
• NS00082408
• Butanoic acid, heptafluoro-, silver(1+) salt
• Silver(I) 2,2,3,3,4,4,4-heptafluorobutanoate
• silver;2,2,3,3,4,4,4-heptafluorobutanoate
• Silver(I) heptafluorobutanoate 97%
• SILVERHEPTAFLUOROBUTYRATE
• Butanoic acid, 2,2,3,3,4,4,4-heptafluoro-, silver(1+) salt (1:1)
• 3794-64-7
• SCHEMBL623539
• Heptafluormaselnan stribrny [Czech]
• Butyric acid, heptafluoro-, silver(1+) salt
• Heptafluormaselnan stribrny
• Silver heptafluorobutanoate
• EINECS 223-266-1
• CS-0451913
• NSC 133454
• GPNIJXACCBKBEP-UHFFFAOYSA-M
• Silver perfluorobutanoate
• 2,2,3,3,4,4,4-Heptafluorobutyric acid, silver(1+) salt
• DTXSID70880199
• BUTANOIC ACID, HEPTAFLUORO-, SILVER SALT
• AKOS025295251
• DB-231766

• MDL： MFCD00064197
• Inchi： 1S/C4HF7O2.Ag/c5-2(6,1(12)13)3(7,8)4(9,10)11;/h(H,12,13);/q;+1/p-1
• InChI Key： GPNIJXACCBKBEP-UHFFFAOYSA-M
• SMILES： [Ag+].FC(C(F)(F)F)(C(C(=O)[O-])(F)F)F

Computed Properties

• Exact Mass: 319.88400
• Monoisotopic Mass: 319.884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• Density: 1.679
• Melting Point: 292-294 °C (lit.)
• Boiling Point: 120.2°Cat760mmHg
• Flash Point: 18°C
• PSA: 26.30000
• LogP: 1.82680
• Sensitiveness: Light Sensitive

silver heptafluorobutyrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 41
• Safety Instruction： S26-S37/39
• RTECS：EK7875000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• TSCA：No
• Risk Phrases：R36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on silver heptafluorobutyrate

Comprehensive Guide to Silver Heptafluorobutyrate (CAS No. 3794-64-7): Properties, Applications, and Industry Insights

Silver heptafluorobutyrate (CAS No. 3794-64-7) is a specialized organometallic compound gaining attention in advanced material science and industrial applications. This fluorinated silver derivative, with the molecular formula AgC₄F₇O₂, exhibits unique physicochemical properties due to its perfluorinated butyrate ligand structure. Researchers and manufacturers increasingly explore its potential in catalysis, nanotechnology, and surface modification, driven by the growing demand for high-performance fluorochemicals.

The compound's thermal stability and solubility in organic solvents make it particularly valuable for specialized chemical processes. Unlike conventional silver salts, silver heptafluorobutyrate demonstrates enhanced compatibility with fluoropolymers and other inert materials, addressing key challenges in electronics manufacturing and precision coating applications. Recent studies highlight its role as a precursor for depositing ultra-thin silver films with exceptional conductivity and corrosion resistance.

In the context of emerging technologies, silver heptafluorobutyrate has attracted interest for flexible electronics and printed circuit board applications. The compound's ability to decompose at controlled temperatures (typically 150-250°C) enables its use in inkjet printing of conductive patterns. This aligns with current industry trends toward additive manufacturing and miniaturized electronic components, where users frequently search for "low-temperature conductive inks" and "solution-processable metal precursors."

The surface modification capabilities of silver heptafluorobutyrate derivatives are being investigated for antimicrobial coatings, particularly in medical device applications. While maintaining regulatory compliance, researchers note its potential to create durable silver-ion-releasing surfaces when combined with appropriate polymer matrices. This addresses common search queries about "long-lasting antimicrobial materials" and "non-toxic surface treatments" in healthcare settings.

From a synthetic chemistry perspective, the heptafluorobutyrate anion contributes to the compound's distinctive characteristics. The strong electron-withdrawing effect of the perfluoroalkyl group enhances the silver center's reactivity in certain cross-coupling reactions, making it valuable for pharmaceutical intermediate synthesis. Analytical techniques like FTIR spectroscopy and X-ray diffraction confirm its molecular structure, with the characteristic C-F stretching vibrations appearing at 1100-1300 cm^-1.

Environmental considerations surrounding fluorochemicals have prompted investigations into the compound's ecological impact. Recent developments focus on improving its biodegradability profile through molecular design modifications, responding to industry demands for sustainable alternatives. This aligns with frequently searched terms like "green fluorochemicals" and "eco-friendly metalorganic compounds" in scientific databases.

Handling and storage of silver heptafluorobutyrate require attention to its photosensitivity and moisture reactivity. Best practices recommend amber glass containers with desiccants under inert atmosphere, particularly for high-purity grades used in electronic applications. These protocols address common operational questions about "metalorganic compound stability" and "precursor storage solutions" from industrial users.

The global market for specialized silver compounds is projected to grow significantly, with silver heptafluorobutyrate occupying a niche position in high-value applications. Manufacturers are developing customized formulations to meet specific conductivity, viscosity, and decomposition temperature requirements, particularly for the photovoltaic industry and display technologies. This reflects broader search trends around "functional material innovation" and "performance-optimized chemical precursors."

Analytical challenges associated with 3794-64-7 include accurate quantification of trace impurities that may affect its performance in sensitive applications. Advanced techniques like ICP-MS and HPLC-MS are being employed to meet stringent purity standards demanded by semiconductor and biomedical industries. Quality control protocols for this compound frequently appear in technical discussions about "metalorganic purity analysis" and "electronic-grade materials certification."

Future research directions for silver heptafluorobutyrate explore its potential in energy storage systems and catalytic converters. Preliminary studies suggest its utility in creating silver-based nanocomposites for battery electrodes and emission control devices. These developments connect with trending searches about "next-generation energy materials" and "advanced catalytic systems," positioning the compound as a subject of ongoing scientific and industrial interest.